Cas no 1806971-10-7 (Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate
• CAS No: 1806971-10-7
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4889150
• Update Time: 2025-05-19

Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)4-6-7(17-2)5-14-9(10(6)16)11(12)13/h5,11,16H,3-4H2,1-2H3
• InChI Key： ZAGZOGPTQWLSKL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate

Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate, identified by the CAS number 1806971-10-7, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a hydroxyl group at position 3, a methoxy group at position 5, and an ethyl acetate group at position 4. These substituents contribute to its distinctive reactivity and functionality.

The synthesis of Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most promising applications of Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound exhibits moderate to high activity against certain enzymes and cellular targets, making it a valuable lead compound in drug discovery programs. For instance, recent research has highlighted its ability to inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

In addition to its pharmaceutical applications, Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate has shown promise in agricultural chemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that this compound can enhance crop yield under stress conditions, such as drought or salinity, by modulating stress-responsive pathways in plants.

The environmental impact of Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate has also been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.

From a materials science perspective, Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate has been explored as a building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its functional groups provide versatile binding sites for metal ions, enabling the construction of porous materials with applications in gas storage and catalysis.

In conclusion, Ethyl 2-(difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetate (CAS No. 1806971-10-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agriculture, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.